(4-((4-Ethylphenyl)amino)-6-fluoroquinolin-3-yl)(piperidin-1-yl)methanone

• IUPAC Name: [4-(4-ethylanilino)-6-fluoroquinolin-3-yl]-piperidin-1-ylmethanone
• InChI: InChI=1S/C23H24FN3O/c1-2-16-6-9-18(10-7-16)26-22-19-14-17(24)8-11-21(19)25-15-20(22)23(28)27-12-4-3-5-13-27/h6-11,14-15H,2-5,12-13H2,1H3,(H,25,26)
• InChI Key: DAFJDXIEKXXRKD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC2=C3C=C(C=CC3=NC=C2C(=O)N4CCCCC4)F
• Molecular Formula: C23H24FN3O
• Molecular Weight: 377.5 g/mol

Description

(4-((4-Ethylphenyl)amino)-6-fluoroquinolin-3-yl)(piperidin-1-yl)methanone is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of quinolone-based compounds and has been extensively studied for its biological and pharmacological properties.

Scientific Research Applications

Synthesis and Structural Analysis

Research focuses on the synthesis of novel heterocyclic compounds, which have been evaluated for their antiproliferative activity. The synthesis of these compounds involves various chemical reactions characterized using IR, $^1H$1H NMR, LC-MS spectra, and X-ray diffraction studies. The structural analysis includes studying the crystal system, molecular conformation, and stabilization by inter and intra-molecular hydrogen bonds, providing insights into the stability and reactivity of such molecules (S. Benaka Prasad et al., 2018).

Radiochemistry and Imaging Applications

Another area of application includes the synthesis and radiosynthesis of fluoroquinoline derivatives for imaging studies. These compounds, after being labeled with radioisotopes, show potential for visualizing receptors or biological processes in vivo using imaging techniques like SPECT. This research highlights the role of fluoroquinoline derivatives in the development of diagnostic tools and their evaluation in animal models (P. Blanckaert et al., 2005).

Pharmaceutical Analysis

Fluoroquinoline derivatives are also explored for pharmaceutical analysis, specifically in the quality control of amino acids in pharmaceuticals. Techniques such as HPLC-fluorescence after pre-column derivatization with specific reagents illustrate the utility of these compounds in enhancing the efficiency and reliability of pharmaceutical analytical methods (R. Gatti et al., 2004).

Antitumour Activity

Research into the synthesis of quinoline and piperidine derivatives, and their evaluation for antitumor activity, suggests potential therapeutic applications. The investigation of the molecular structure, synthesis pathways, and biological testing against various cancer cell lines provides a foundation for developing new anticancer agents (Zhi-hua Tang & W. Fu, 2018).